Cas no 1017125-85-7 (1-(2-fluorophenyl)-1,2,3,4-tetrahydroisoquinoline)

1-(2-Fluorophenyl)-1,2,3,4-tetrahydroisoquinoline is a fluorinated tetrahydroisoquinoline derivative with potential applications in pharmaceutical and organic synthesis. The incorporation of a fluorine atom at the 2-position of the phenyl ring enhances its electronic properties, making it a valuable intermediate for drug discovery and medicinal chemistry. The tetrahydroisoquinoline scaffold is known for its bioactivity, and the fluorine substitution can improve metabolic stability and binding affinity in target molecules. This compound is particularly useful in the development of CNS-active agents, receptor modulators, and enzyme inhibitors. Its well-defined structure and synthetic versatility make it a preferred choice for researchers exploring novel pharmacophores.

1-(2-fluorophenyl)-1,2,3,4-tetrahydroisoquinoline structure

1017125-85-7 structure

Product Name:1-(2-fluorophenyl)-1,2,3,4-tetrahydroisoquinoline

CAS No:1017125-85-7

MF:C₁₅H₁₄FN

MW:227.276767253876

MDL:MFCD02179249

CID:1130518

PubChem ID:24257358

Update Time:2025-06-08

1-(2-fluorophenyl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

- 1-(2-Fluorophenyl)-1,2,3,4-tetrahydroisoquinoline
- 1-(2'-FLUORO)PHENYL-1,2,3,4-TETRAHYDRO-ISOQUINOLINE
- DB-406475
- 1017125-85-7
- NS-02876
- E84471
- AKOS013353741
- MFCD02179249
- 1-(2-fluorophenyl)-1,2,3,4-tetrahydroisoquinoline
- MDL： MFCD02179249
- Inchi： 1S/C15H14FN/c16-14-8-4-3-7-13(14)15-12-6-2-1-5-11(12)9-10-17-15/h1-8,15,17H,9-10H2
- InChI Key： WTLVIBQCSXFNNQ-UHFFFAOYSA-N
- SMILES： FC1C=CC=CC=1C1C2C=CC=CC=2CCN1

Computed Properties

Exact Mass: 227.111027613g/mol
Monoisotopic Mass: 227.111027613g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 12Å²

Experimental Properties

Density: 1.132

1-(2-fluorophenyl)-1,2,3,4-tetrahydroisoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM144205-1g	1-(2-fluorophenyl)-1,2,3,4-tetrahydroisoquinoline	1017125-85-7	97%	1g	$350	2023-03-05
eNovation Chemicals LLC	Y1225773-1g	1-(2-Fluorophenyl)-1,2,3,4-tetrahydroisoquinoline	1017125-85-7	95%	1g	$400	2024-06-03
TRC	B436405-10mg	1-(2-Fluorophenyl)-1,2,3,4-tetrahydroisoquinoline	1017125-85-7		10mg	$ 58.00	2023-09-08
TRC	B436405-50mg	1-(2-Fluorophenyl)-1,2,3,4-tetrahydroisoquinoline	1017125-85-7		50mg	$ 184.00	2023-09-08
TRC	B436405-100mg	1-(2-Fluorophenyl)-1,2,3,4-tetrahydroisoquinoline	1017125-85-7		100mg	$ 265.00	2023-09-08
OTAVAchemicals	1038878-100MG	1-(2-fluorophenyl)-1,2,3,4-tetrahydroisoquinoline	1017125-85-7	95%	100MG	$92	2023-06-26
OTAVAchemicals	1038878-250MG	1-(2-fluorophenyl)-1,2,3,4-tetrahydroisoquinoline	1017125-85-7	95%	250MG	$129	2023-06-26
OTAVAchemicals	1038878-1000MG	1-(2-fluorophenyl)-1,2,3,4-tetrahydroisoquinoline	1017125-85-7	95%	1g	$286	2023-06-26
Aaron	AR008YEP-100mg	1-(2'-FLUORO)PHENYL-1,2,3,4-TETRAHYDRO-ISOQUINOLINE	1017125-85-7	97%	100mg	$77.00	2025-02-12
Aaron	AR008YEP-250mg	1-(2'-FLUORO)PHENYL-1,2,3,4-TETRAHYDRO-ISOQUINOLINE	1017125-85-7	97%	250mg	$130.00	2025-02-12